(4E,7E)-1,5,9,9-Tetramethyl-12-oxabicyclo[9.1.0]dodeca-4,7-diene

Specification

• Description: Ethane appears as a colorless odorless gas. It is easily ignited. The vapors are heavier than air. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Contact with the liquid may cause frostbite.; Ethane, refrigerated liquid appears as a colorless odorless very cold liquid. Boils at -88.6 °C. Easily ignited and a flame can flash back to the source of a leak very easily. Vapors are heavier than air. Vapors can asphyxiate by the displacement of air from enclosed spaces. Direct contact can cause frostbite. Contact of very cold liquid with water may result in vigorous or violent boiling. If the water is hot, there is the possibility that a liquid "superheat" explosion may occur. Pressures may build to dangerous levels if liquid gas contacts water in a closed container. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Used in manufacturing other chemicals.; Ethane is an alkane comprising of two carbon atoms. It has a role as a refrigerant and a plant metabolite. It is a gas molecular entity and an alkane.; Ethane is a natural product found in Humulus lupulus, Aster scaber, and other organisms with data available.; A two carbon alkane with the formula H3C-CH3.
• CAS No.: 19888-33-6
• Molecular Formula: C2H6; C2H6; CH3CH3
• Molecular Weight: 30.07 g/mol
• IUPAC Name: ethane
• Standard InChI: InChI=1S/C2H6/c1-2/h1-2H3
• Standard InChI Key: OTMSDBZUPAUEDD-UHFFFAOYSA-N
• Isomeric SMILES: C/C/1=C/CCC2(C(O2)CC(/C=C\C1)(C)C)C
• SMILES: CC1=CCCC2(C(O2)CC(C=CC1)(C)C)C
• Canonical SMILES: CC
• Boiling Point: -127.5 °F at 760 mmHg (USCG, 1999); -88.6 °C; -89 °C
• Colorform: Colorless gas
• Flash Point: -211 °F (USCG, 1999); -211 °F; -135 °C (-211 °F) - closed cup; Flammable gas
• Melting Point: -279.9 °F (USCG, 1999); -182.794 °C; -183 °C